4-benzyl-3-ethyl-1-(1-piperazinylacetyl)-1,4-diazepan-5-one hydrochloride

• IUPAC Name: 4-benzyl-3-ethyl-1-(2-piperazin-1-ylacetyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C20H30N4O2/c1-2-18-15-23(20(26)16-22-12-9-21-10-13-22)11-8-19(25)24(18)14-17-6-4-3-5-7-17/h3-7,18,21H,2,8-16H2,1H3
• InChI Key: DCWGRGCMMXKSJF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CN3CCNCC3
• Molecular Formula: C20H30N4O2
• Molecular Weight: 358.5 g/mol

Description

4-benzyl-3-ethyl-1-(1-piperazinylacetyl)-1,4-diazepan-5-one hydrochloride, commonly known as BZP, is a synthetic drug that belongs to the class of piperazine derivatives. It has gained popularity due to its stimulant properties and has been used as a recreational drug. However, in recent years, there has been a growing interest in the scientific research application of BZP due to its potential therapeutic benefits.

Mechanism of Action

BZP acts as a dopamine and serotonin agonist, which leads to an increase in the levels of these neurotransmitters in the brain. This results in the stimulation of the central nervous system, leading to increased alertness and energy.
Biochemical and Physiological Effects:
BZP has been found to increase heart rate, blood pressure, and body temperature. It also affects the levels of various hormones such as cortisol and prolactin. BZP has been found to have a short half-life of 4-6 hours and is rapidly metabolized in the liver.

Advantages and Limitations for Lab Experiments

BZP has been used as a research tool to study the effects of dopamine and serotonin on the brain. It has also been used to study the potential therapeutic benefits of piperazine derivatives. However, due to its recreational use, the availability and legality of BZP can be limited in some countries.

Future Directions

There is a need for further research on the potential therapeutic benefits of BZP and its derivatives. This includes studying its effects on various medical conditions such as Parkinson's disease, depression, and anxiety. There is also a need for the development of more selective and potent piperazine derivatives that can be used as therapeutic agents. Additionally, further research is needed to understand the long-term effects of BZP use on the brain and the body.
In conclusion, BZP has gained popularity due to its stimulant properties and recreational use. However, its potential therapeutic benefits have also been studied in various medical conditions. BZP acts as a dopamine and serotonin agonist, leading to increased levels of these neurotransmitters in the brain. BZP has been found to have advantages and limitations for lab experiments, and there is a need for further research on its potential therapeutic benefits and long-term effects.

Synthesis Methods

The synthesis of BZP involves the reaction of benzyl chloride, ethylamine, and piperazine in the presence of a catalyst. The final product is obtained through the hydrochloride salt formation.

Scientific Research Applications

BZP has been studied for its potential therapeutic benefits in various medical conditions. It has been found to have anxiolytic, antidepressant, and analgesic effects. BZP has also been studied for its potential use in the treatment of Parkinson's disease, as it has been found to increase dopamine levels in the brain.